2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(6,7-dimethyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H23N7O3S/c1-12-13(2)23-19-27(18(12)29)14(11-31-19)10-16(28)22-8-9-26-20(30)25(3)17(24-26)15-6-4-5-7-21-15/h4-7,14H,8-11H2,1-3H3,(H,22,28)
• InChI Key: WMIBTQGVEJBMHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(C1=O)C(CS2)CC(=O)NCCN3C(=O)N(C(=N3)C4=CC=CC=N4)C)C
• Molecular Formula: C20H23N7O3S
• Molecular Weight: 441.5 g/mol

Description

2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H23N7O3S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality 2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications The compound is structurally related to various heterocyclic compounds that have been synthesized and studied for their potential biological activities. For instance, the synthesis of novel heterocyclic compounds incorporating thiadiazole, pyrazolo[1,5-a]pyrimidine, and other moieties has been explored for their insecticidal and antimicrobial activities. These compounds are synthesized using versatile precursors and are characterized by various spectroscopic methods to confirm their structures. The biological evaluation of these compounds often involves testing against specific bacterial strains or insect species to determine their efficacy as antimicrobial or insecticidal agents.

Insecticidal Assessment Research has shown that some heterocycles, such as those incorporating a thiadiazole moiety, exhibit significant insecticidal properties. For example, compounds synthesized from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide have been assessed for their insecticidal effects against pests like the cotton leafworm, Spodoptera littoralis. These studies contribute to the development of new insecticidal agents that can be used in agricultural practices to protect crops from pest damage.

Antimicrobial Activity The antimicrobial potential of novel heterocyclic compounds is another area of interest. Compounds derived from key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide have been synthesized and evaluated for their antimicrobial properties. This research is crucial for the discovery of new antimicrobial agents that can combat resistant bacterial strains and contribute to the field of medicinal chemistry.

For detailed information on the synthesis and biological evaluation of related compounds, please refer to the following sources:

• (Fadda et al., 2017)
• (Bondock et al., 2008)